Cas no 118134-17-1 (5-Isothiazolecarboxylic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester
• CAS No: 118134-17-1
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 1207392
• Update Time: 2024-08-05

5-Isothiazolecarboxylic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester
• ethyl 3-(o-acetoxyphenyl)isothiazole-5-carboxylate

• Inchi： 1S/C14H13NO4S/c1-3-18-14(17)13-8-11(15-20-13)10-6-4-5-7-12(10)19-9(2)16/h4-8H,3H2,1-2H3
• InChI Key： PZFVAZANAYCZAQ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=CC(C2=CC=CC=C2OC(C)=O)=N1

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 397.8±42.0 °C(Predicted)
• pka: 0?+-.0.32(Predicted)